Cas no 1361648-01-2 (3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361648-01-2
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4919773
• Update Time: 2025-05-24

3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-2-10(17)12(16-5-6)8-3-7(13)4-9(14)11(8)15/h2-5,17H,1H3
• InChI Key： YJZFEKNKSDLLJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(C)=CN=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine

3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1361648-01-2, commonly referred to as 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group at position 3, a methyl group at position 5, and a trichlorophenyl group at position 2. The trichlorophenyl moiety adds a layer of complexity and reactivity to the molecule, making it a subject of interest for researchers exploring its potential applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its ability to interact with various cellular pathways. For instance, research published in 2023 demonstrated that 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine exhibits significant anti-inflammatory properties. This finding has opened new avenues for its potential use in the development of novel therapeutic agents targeting inflammatory diseases. The pyridine ring structure plays a crucial role in these interactions, as it provides a platform for hydrogen bonding and other non-covalent interactions that are essential for biological activity.

In addition to its pharmacological applications, this compound has also been explored for its role in organic synthesis. The trichlorophenyl group is known to enhance the molecule's stability and reactivity under certain conditions, making it a valuable intermediate in the synthesis of more complex structures. For example, recent advancements in asymmetric synthesis have utilized this compound as a key building block for constructing bioactive molecules with high enantioselectivity.

The synthesis of 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine involves a multi-step process that combines principles from both classical and modern organic chemistry. Researchers have developed efficient methodologies to construct the pyridine ring system, often employing catalytic cross-coupling reactions or microwave-assisted synthesis to optimize yields and reduce reaction times. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is critical. Studies have shown that the trichlorophenyl group can influence the molecule's bioaccumulation potential and degradation pathways. This information is vital for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, 3-Hydroxy-5-methyl-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361648-01-2) stands as a testament to the intricate relationship between molecular structure and function. Its unique properties continue to inspire research across multiple disciplines, offering promising opportunities for innovation in medicine, materials science, and beyond.